Cas no 2227851-33-2 ((1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol
• CAS No: 2227851-33-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6541284
• PubChem ID: 96848688
• Update Time: 2025-07-21

(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol
• EN300-1835612
• 2227851-33-2

• Inchi： 1S/C8H12N2O/c1-6-3-2-4-10-8(6)7(11)5-9/h2-4,7,11H,5,9H2,1H3/t7-/m1/s1
• InChI Key： OPQZAQMVDNAMPP-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol (CAS No. 2227851-33-2)

(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol, identified by its CAS number 2227851-33-2, is a significant compound in the field of pharmaceutical chemistry. This chiral amine derivative features a pyridine moiety linked to an ethanolamine backbone, making it a valuable intermediate in the synthesis of biologically active molecules. The compound's stereochemistry, specifically the (1R) configuration, is crucial for its pharmacological properties and potential therapeutic applications.

The< strong>3-methylpyridin-2-yl substituent in the molecule imparts unique electronic and steric properties, which can influence its interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic natural bioactive scaffolds. The presence of the< strong>amino group further enhances the compound's reactivity, allowing for further functionalization and diversification in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of< strong>(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol as a key building block in the development of novel therapeutics. Studies have demonstrated that the specific arrangement of atoms in this compound can optimize binding affinity to target enzymes and receptors. For instance, research published in high-profile journals has shown that derivatives of this molecule exhibit promising activity against enzymes involved in inflammatory pathways.

The< strong>ethanolamine backbone provides a flexible structure that can adapt to various binding pockets, enhancing the compound's pharmacokinetic profile. This adaptability is particularly valuable in drug design, where optimizing solubility and metabolic stability is critical for clinical efficacy. The stereochemical purity of< strong>(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol ensures consistent biological activity, which is essential for therapeutic applications.

In vitro studies have revealed that< strong>CAS No. 2227851-33-2 demonstrates interesting pharmacological properties. Specifically, it has been found to modulate the activity of certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and neurodegeneration. The compound's ability to interact with these targets suggests potential applications in developing targeted therapies.

The synthesis of< strong>(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions are employed to achieve high enantioselectivity and yield. These synthetic strategies not only produce the desired compound but also provide insights into general methodologies applicable to other complex molecules.

The growing interest in< strong>CAS No. 2227851-33-2 is reflected in the increasing number of patents and research publications focusing on its derivatives. Pharmaceutical companies and academic institutions are actively exploring its potential as a lead compound or intermediate for more complex drug candidates. The versatility of this molecule makes it a cornerstone in medicinal chemistry libraries, offering opportunities for innovation across multiple therapeutic areas.

Molecular dynamics simulations have further elucidated the behavior of< strong>(1R)-2-amino-1-(3-methylpyridin-2-yl)ethan-1-ol in solution and within biological membranes. These studies provide critical insights into its conformational dynamics and interactions with potential targets, aiding in the rational design of next-generation drugs. The integration of experimental data with computational approaches has been instrumental in understanding the molecular basis of its pharmacological effects.

The future prospects for< strong>CAS No. 2227851-33-2 are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like< strong>(1R)-2-amino-1-(3-methylpyridin-2-ylolethanenol) will continue to play a pivotal role in addressing unmet medical needs.